Cas no 1448135-83-8 (N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide
• CAS No: 1448135-83-8
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5403024
• Update Time: 2025-06-12

N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-4-pyrazin-2-yloxypiperidine-1-carboxamide
• 1-Piperidinecarboxamide, N-(3,4-dimethylphenyl)-4-(2-pyrazinyloxy)-
• N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide

• Inchi： 1S/C18H22N4O2/c1-13-3-4-15(11-14(13)2)21-18(23)22-9-5-16(6-10-22)24-17-12-19-7-8-20-17/h3-4,7-8,11-12,16H,5-6,9-10H2,1-2H3,(H,21,23)
• InChI Key： DUQWIKZMEJUQIQ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(C)C(C)=C2)=O)CCC(OC2=NC=CN=C2)CC1

Additional information on N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide

Introduction to N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide (CAS No. 1448135-83-8)

N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 1448135-83-8, represents a fusion of aromatic and heterocyclic chemistry, making it a subject of intense study in medicinal chemistry. The molecular structure incorporates a piperidine ring linked to a pyrazine moiety, both of which are known for their role in modulating biological pathways and interactions.

The significance of this compound lies in its potential to serve as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The presence of the 3,4-dimethylphenyl group suggests that the molecule may exhibit enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, the pyrazin-2-yloxy substituent introduces a polar functional group that could influence binding affinity and selectivity in biological targets. These features make N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of piperidine and pyrazine derivatives. These heterocycles are widely recognized for their ability to interact with biological macromolecules such as enzymes and receptors, thereby modulating various physiological processes. The compound N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide, with its intricate architecture, is positioned at the forefront of this research landscape.

The pharmacological potential of this compound has been highlighted in several cutting-edge studies. Researchers have been particularly interested in its interactions with targets involved in neurological disorders, cardiovascular diseases, and inflammatory conditions. The piperidine core is known to be a privileged scaffold in medicinal chemistry, often found in drugs that treat conditions such as depression and schizophrenia. By incorporating the 3,4-dimethylphenyl group, the compound may exhibit enhanced binding affinity to certain receptors while maintaining favorable pharmacokinetic properties.

The pyrazin-2-yloxy moiety adds another layer of complexity to the molecule, potentially influencing its bioactivity through hydrogen bonding or hydrophobic interactions. This functional group has been explored in various drug candidates due to its ability to modulate enzyme activity and receptor binding. For instance, pyrazine derivatives have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The combination of these structural elements in N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide suggests a multifaceted pharmacological profile that warrants further investigation.

In terms of synthetic chemistry, the preparation of N-(3,4-dimethylphenyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the piperidine core followed by functionalization with the pyrazine ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the pyrazin-2-yloxy substituent efficiently. These synthetic strategies underscore the compound's complexity and highlight the expertise required to produce it on an industrial scale.

The compound's potential applications extend beyond traditional small-molecule drugs. There is growing interest in using such molecules as building blocks for peptidomimetics or as scaffolds for drug delivery systems. The rigid structure provided by the piperidine and pyrazine moieties can enhance molecular stability and bioavailability, making it an attractive candidate for innovative therapeutic approaches. Additionally, computational modeling and virtual screening techniques are being leveraged to identify new derivatives with improved pharmacological properties.

Ethical considerations are also integral to the development of new pharmaceutical agents like N-(3,4-dimethylphenyl-4-(